Cas no 1157575-39-7 (3,3,5-Trimethyl-1-propylcyclohexan-1-amine)

• Product Name: 3,3,5-Trimethyl-1-propylcyclohexan-1-amine
• CAS No: 1157575-39-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5713916
• PubChem ID: 43809382
• Update Time: 2023-10-17

3,3,5-Trimethyl-1-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-718781
• 3,3,5-trimethyl-1-propylcyclohexan-1-amine
• CS-0306938
• 1157575-39-7
• Cyclohexanamine, 3,3,5-trimethyl-1-propyl-
• 3,3,5-Trimethyl-1-propylcyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-5-6-12(13)8-10(2)7-11(3,4)9-12/h10H,5-9,13H2,1-4H3
• InChI Key： YNKTWBAOJFVMPT-UHFFFAOYSA-N
• SMILES： NC1(CCC)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.815±0.06 g/cm3(Predicted)
• Boiling Point: 219.7±8.0 °C(Predicted)
• pka: 11.07±0.70(Predicted)